Cas no 62904-64-7 (1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-)

1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)- structure
62904-64-7 structure
Product Name:1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-
CAS No:62904-64-7
MF:C14H21NO2
MW:235.32204413414
CID:1641774
Update Time:2024-09-12

1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(phenyl-1-pyrrolidinylmethyl)-
    • Inchi: 1S/C14H21NO2/c16-10-13(11-17)14(15-8-4-5-9-15)12-6-2-1-3-7-12/h1-3,6-7,13-14,16-17H,4-5,8-11H2
    • InChI Key: IVCSPMQFLAKKTF-UHFFFAOYSA-N
    • SMILES: C(O)C(C(C1=CC=CC=C1)N1CCCC1)CO

Computed Properties

  • Exact Mass: 235.15733

Experimental Properties

  • Density: 1.155±0.06 g/cm3(Predicted)
  • Boiling Point: 401.0±45.0 °C(Predicted)
  • PSA: 43.7
  • pka: 14.28±0.10(Predicted)
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